Cas no 1951439-79-4 (2-Phenyl-2,5,6,7-tetrahydro-pyrazolo[4,3-b]pyridine-4-carboxylic acid tert-butyl ester)

• Product Name: 2-Phenyl-2,5,6,7-tetrahydro-pyrazolo[4,3-b]pyridine-4-carboxylic acid tert-butyl ester
• CAS No: 1951439-79-4
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5526965
• Update Time: 2025-05-26

2-Phenyl-2,5,6,7-tetrahydro-pyrazolo[4,3-b]pyridine-4-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2,5,6,7-tetrahydro-pyrazolo[4,3-b]pyridine-4-carboxylic acid tert-butyl ester

• Inchi： 1S/C17H21N3O2/c1-17(2,3)22-16(21)19-11-7-10-14-15(19)12-20(18-14)13-8-5-4-6-9-13/h4-6,8-9,12H,7,10-11H2,1-3H3
• InChI Key： OSXGZSLQHVTFMD-UHFFFAOYSA-N
• SMILES： C12=CN(C3=CC=CC=C3)N=C1CCCN2C(OC(C)(C)C)=O

Additional information on 2-Phenyl-2,5,6,7-tetrahydro-pyrazolo[4,3-b]pyridine-4-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-Phenyl-2,5,6,7-tetrahydro-pyrazolo[4,3-b]pyridine-4-carboxylic acid tert-butyl ester (CAS No. 1951439-79-4)

In the realm of pharmaceutical and organic chemistry, 2-Phenyl-2,5,6,7-tetrahydro-pyrazolo[4,3-b]pyridine-4-carboxylic acid tert-butyl ester (CAS No. 1951439-79-4) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrazolo[4,3-b]pyridine core, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's tert-butyl ester group plays a pivotal role in its stability and reactivity, making it a valuable intermediate in synthetic pathways. Recent studies highlight its utility in the development of kinase inhibitors and other small-molecule therapeutics. Given the growing demand for heterocyclic compounds in oncology and neurology, 1951439-79-4 has garnered attention for its potential to address unmet medical needs.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 2-Phenyl-2,5,6,7-tetrahydro-pyrazolo[4,3-b]pyridine-4-carboxylic acid tert-butyl ester?" The answer lies in multi-step organic synthesis, often involving condensation reactions and catalytic hydrogenation. Researchers also explore its structure-activity relationships (SAR) to optimize pharmacological properties, a topic trending in AI-driven drug design platforms.

From an industrial perspective, scalability and purity are critical concerns. The compound's CAS No. 1951439-79-4 is often searched alongside terms like "high-purity synthesis" and "custom manufacturing," reflecting the need for reliable suppliers in the pharmaceutical supply chain. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards.

Environmental and sustainability considerations are also shaping the discourse around this compound. Green chemistry initiatives advocate for solvent-free or low-waste synthetic methods, aligning with global trends toward eco-friendly pharmaceutical production. This aligns with searches for "sustainable synthesis of pyrazolo[4,3-b]pyridine derivatives," highlighting the intersection of science and environmental responsibility.

In summary, 2-Phenyl-2,5,6,7-tetrahydro-pyrazolo[4,3-b]pyridine-4-carboxylic acid tert-butyl ester represents a promising scaffold in modern chemistry. Its CAS No. 1951439-79-4 serves as a gateway to innovative research, bridging gaps between academic exploration and industrial application. As the scientific community continues to unravel its potential, this compound remains a focal point for advancements in therapeutic development and synthetic methodology.